3-(3,5-dimethyl-1-piperidinyl)-N-(2-methoxyphenyl)propanamide hydrochloride

• IUPAC Name: 3-(3,5-dimethylpiperidin-1-yl)-N-(2-methoxyphenyl)propanamide;hydrochloride
• InChI: InChI=1S/C17H26N2O2.ClH/c1-13-10-14(2)12-19(11-13)9-8-17(20)18-15-6-4-5-7-16(15)21-3;/h4-7,13-14H,8-12H2,1-3H3,(H,18,20);1H
• InChI Key: VGKPKPXVAHMZID-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CCC(=O)NC2=CC=CC=C2OC)C.Cl
• Molecular Formula: C17H27ClN2O2
• Molecular Weight: 326.9 g/mol

Description

3-(3,5-dimethyl-1-piperidinyl)-N-(2-methoxyphenyl)propanamide hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and drug development. Also known as Fentanyl analog, this compound is a synthetic opioid that is structurally similar to Fentanyl, a highly potent pain reliever.

Mechanism of Action

The mechanism of action of 3-(3,5-dimethyl-1-piperidinyl)-N-(2-methoxyphenyl)propanamide hydrochloride is similar to that of other opioids. It acts on the mu-opioid receptors in the brain and spinal cord, which are responsible for the transmission of pain signals. By binding to these receptors, this compound can block the transmission of pain signals, resulting in pain relief.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other opioids. It can cause sedation, respiratory depression, and euphoria. It can also lead to physical dependence and addiction, making it a potentially dangerous substance if used improperly.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3,5-dimethyl-1-piperidinyl)-N-(2-methoxyphenyl)propanamide hydrochloride in lab experiments is its high potency. This makes it an ideal compound for studying the effects of opioids on the brain and nervous system. However, its potential for abuse and addiction can also make it a challenging substance to work with, and strict safety protocols must be followed to ensure the safety of researchers.

Future Directions

There are several future directions for research on 3-(3,5-dimethyl-1-piperidinyl)-N-(2-methoxyphenyl)propanamide hydrochloride. One area of interest is the development of new pain medications that are less addictive than traditional opioids. This compound has shown promise in this area, and further research could lead to the development of safer and more effective pain management options. Additionally, research on the long-term effects of this compound on the brain and nervous system could help to better understand the risks associated with its use.

Synthesis Methods

The synthesis of 3-(3,5-dimethyl-1-piperidinyl)-N-(2-methoxyphenyl)propanamide hydrochloride involves the reaction of 3,5-dimethyl-1-piperidinylamine with 2-methoxybenzoyl chloride in the presence of a base. This reaction results in the formation of the desired compound, which is then purified and isolated using various techniques.

Scientific Research Applications

The potential applications of 3-(3,5-dimethyl-1-piperidinyl)-N-(2-methoxyphenyl)propanamide hydrochloride in scientific research are vast. It has been used extensively in the development of new drugs and medicines, particularly in the field of pain management. This compound has been shown to be highly effective in relieving pain, and it has also been used in the treatment of opioid addiction.